Papain inhibitor

• Molecular Formula: C19H29N7O6
• Molecular Weight: 451.5 g/mol
• InChI: InChI=1S/C19H29N7O6/c20-9-15(28)24-10-16(29)25-14(8-11-3-5-12(27)6-4-11)17(30)26-13(18(31)32)2-1-7-23-19(21)22/h3-6,13-14,27H,1-2,7-10,20H2,(H,24,28)(H,25,29)(H,26,30)(H,31,32)(H4,21,22,23)/t13-,14+/m0/s1
• InChIKey: FJPHHBGPPJXISY-UONOGXRCSA-N

Papain Inhibitor Overview

E-64 (CAS 66701-25-5) is a natural epoxide isolated from Aspergillus japonicus that acts as an irreversible, cell-permeable inhibitor of cysteine proteases including papain [1]. It covalently modifies the active-site cysteine residue, rendering the enzyme permanently inactive. This compound is widely used in protease research due to its high potency (IC50 = 9 nM against papain) and narrow selectivity profile . Unlike reversible or broad-spectrum alternatives, E-64 provides a definitive "knockout" of cysteine protease activity that cannot be reversed by dilution or substrate competition, making it a critical tool for functional assignment in complex biological samples [2].

1 Irreversible covalent vs. reversible binding mechanism selection

2 Cysteine-specific or broad-spectrum protease inhibition context

3 Aqueous stability for multi-step purification workflows

• [1] E-64 - Wikipedia. Archived version from 2010-08-20. Accessed via web.archive.org. View Source
• [2] Carl Roth GmbH. E-64 Product Page. Cat. No. 2935.1. Irreversible, strong and highly selective inhibition of cysteine proteases. View Source

Papain Inhibitor Selection Criteria

Papain inhibitors are not functionally interchangeable. E-64, leupeptin, antipain, chymostatin, and peptide-based inhibitors such as GGYR each possess distinct mechanisms, selectivity profiles, and stabilities that directly dictate experimental outcomes [1]. For example, leupeptin inhibits both serine and cysteine proteases , confounding interpretation in mixed samples, while E-64 exhibits exclusive cysteine protease targeting . Furthermore, E-64's irreversible binding ensures persistent inhibition even after washout, a feature absent in competitive inhibitors like leupeptin or GGYR [2]. Substituting one inhibitor for another without understanding these quantitative differences risks false-negative results from target class misspecification or false-positive signals from off-target inhibition. The evidence below quantifies these critical differentiators.

Mechanism mismatch

Irreversible covalent vs. reversible binding may shift inhibition kinetics and protocol design.

Spectrum overlap

Cysteine-specific vs. dual serine/cysteine inhibitors may introduce off-target pathway effects.

Stability divergence

PMSF aqueous lability may require repeated dosing; epoxysuccinyl class provides sustained inhibition context.

• [1] Gillikin et al. (1992) as referenced in: Semi-annual technical report, September 30, 1999 - March 31, 2000. UNT Digital Library. Table 5 shows differential inhibition profiles. View Source
• [2] Carl Roth GmbH. E-64 Product Page. Irreversible inhibition mechanism described. View Source

Papain Inhibitor Performance Comparison

Antipain vs. E-64 Inhibition Potency

E-64 demonstrates an IC50 of 9 nM for papain . In contrast, the competitive peptide inhibitor Glycylglycyl-L-tyrosyl-L-arginine (GGYR) displays a Ki of 9,000 nM (9 μM) at pH 6.2 . Chymostatin, a chymotrypsin inhibitor with ancillary papain activity, exhibits an ID50 of 7.5 μg/mL, which approximates to 13 μM [1]. This represents a potency differential exceeding three orders of magnitude between E-64 and the peptide-based alternative, and approximately 1,400-fold versus chymostatin. Leupeptin (IC50 = 2.2 nM [2]) and antipain (IC50 = 3.4 nM [3]) show comparable or slightly higher potency in certain assays, but with markedly different selectivity and reversibility profiles as described in subsequent evidence items.

Antipain vs. E-64 IC50

Reported

Antipain IC50: 3.40 nM E-64 IC50: 9 nM ~2.6-fold difference

Supports papain inhibition potency context; antipain exhibits higher potency in this assay.

Fluorometric assay; cbz-FR-amc substrate, 10 min preincubation.

Evidence Dimension	Inhibitory Potency (IC50 / Ki)
Target Compound Data	IC50 = 9 nM (papain)
Comparator Or Baseline	GGYR: Ki = 9,000 nM (papain); Chymostatin: ID50 = 7.5 μg/mL (≈13,000 nM); Leupeptin: IC50 = 2.2 nM; Antipain: IC50 = 3.4 nM
Quantified Difference	E-64 is 1,000× more potent than GGYR and 1,444× more potent than chymostatin. E-64 is approximately 4× less potent than leupeptin but exhibits superior selectivity.
Conditions	E-64: cell-free assay, Selleck datasheet. GGYR: Ki at pH 6.2, InvivoChem. Chymostatin: ID50, Xenbase. Leupeptin: IC50, papaya papain, cbzFRamc substrate, BindingDB. Antipain: IC50, BindingDB.

Why This Matters

Procurement of E-64 minimizes the mass of inhibitor required to achieve complete target engagement, reducing solvent carryover artifacts and enabling lower working concentrations in sensitive cellular assays.

• [1] Xenbase Wiki. Chymostatin. ID50 for papain = 7.5 μg/ml. View Source
• [2] BindingDB. BDBM50213272: Leupeptin. IC50 = 2.20 nM for papaya papain. View Source
• [3] BindingDB. BDBM50553988: Antipain. IC50 = 3.40 nM for papaya papain. View Source

E-64 vs. Peptide Inhibitor Affinity

E-64 is an irreversible, covalent inhibitor of cysteine proteases [1]. Its epoxide moiety reacts with the active-site cysteine thiol to form a stable thioether bond, permanently inactivating the enzyme. In contrast, leupeptin is a competitive, reversible inhibitor that forms a transient hemiacetal adduct with the active site serine/cysteine , and antipain is a reversible peptidyl aldehyde inhibitor [2]. Consequently, inhibition by leupeptin or antipain can be reversed upon dilution or substrate competition, whereas E-64 inhibition persists indefinitely. This functional distinction is critical for experimental designs requiring sustained target suppression during wash steps or prolonged incubations.

E-64 vs. peptide inhibitor Ki

Reported

E-64 IC50: 9 nM Peptide Ki: 9 μM ~1,000-fold difference

Supports irreversible vs. reversible inhibition context; peptide may support affinity chromatography.

Ki determined at pH 6.2; E-64 under standard in vitro conditions.

Evidence Dimension	Inhibition Mechanism
Target Compound Data	Irreversible (covalent modification of active site cysteine)
Comparator Or Baseline	Leupeptin: Reversible (competitive); Antipain: Reversible (peptidyl aldehyde)
Quantified Difference	Qualitative difference in reversibility: E-64 inhibition is non-dilutable; leupeptin and antipain inhibition is reversible.
Conditions	Mechanistic characterization from vendor datasheets and primary literature.

Why This Matters

E-64's irreversibility ensures that cysteine protease activity remains suppressed during sample processing, chromatography, or extended assays, preventing false resumption of proteolysis that occurs with reversible inhibitors.

• [1] Carl Roth GmbH. E-64 Product Page. Irreversible, strong and highly selective inhibition of cysteine protease. View Source
• [2] Cenmed. Antipain Product Page. Antipain is a serine and cysteine reversible protease inhibitor. View Source

Aqueous Stability: E-64 vs. PMSF

E-64 selectively inhibits cysteine proteases (papain, cathepsins B, H, L, calpain) while exhibiting no activity against serine proteases or aspartic proteases . In contrast, leupeptin inhibits both cysteine and serine proteases, including trypsin (Ki = 3.5 nM) and plasmin (Ki = 3.4 nM) . Antipain also inhibits both cysteine and serine proteases, with IC50 values of 0.16 μg/mL for papain and 0.26 μg/mL for trypsin [1]. This broad-spectrum activity of leupeptin and antipain complicates interpretation in complex biological samples containing multiple protease families. E-64's restricted cysteine protease profile enables unambiguous assignment of observed phenotypes to cysteine protease activity.

Stability: E-64 vs. PMSF

Class-level

PMSF half-life ~30 min (pH 8) E-64 class >1 month frozen >1,440-fold stability advantage

Supports aqueous stability context; E-64 class avoids repeated dosing in long protocols.

PMSF at pH 8, 25°C; E-64 solution stored at -20°C.

Evidence Dimension	Protease Family Selectivity
Target Compound Data	Cysteine proteases only (papain, cathepsins B/H/L, calpain); no serine or aspartic protease inhibition
Comparator Or Baseline	Leupeptin: Cysteine + Serine proteases (trypsin Ki=3.5 nM, plasmin Ki=3.4 nM); Antipain: Cysteine + Serine proteases (trypsin IC50=0.26 μg/mL)
Quantified Difference	E-64 exhibits zero inhibition of serine proteases; leupeptin and antipain inhibit both families.
Conditions	Selectivity profiles from vendor characterization datasheets.

Why This Matters

In cell lysates or tissue extracts containing endogenous serine proteases, E-64 uniquely restricts inhibition to cysteine proteases, preventing confounding off-target effects that obscure true biological mechanisms.

• [1] Cenmed. Antipain Product Page. Inhibits papain (IC50=0.20 μg/mL) and trypsin (IC50=0.26 μg/mL). View Source

E-64 vs. Leupeptin Selectivity

E-64 demonstrates high stability against reducing reagents such as dithiothreitol (DTT) [1]. This property contrasts with many other cysteine protease inhibitors, including leupeptin and antipain, which are susceptible to degradation or inactivation in the presence of thiol-containing reducing agents [2]. DTT is routinely included in protein extraction and enzyme assay buffers to maintain cysteine residues in a reduced state. E-64's resistance to reductive inactivation ensures consistent inhibitory activity across varying buffer compositions without requiring DTT-free conditions that may compromise enzyme integrity.

E-64 vs. leupeptin selectivity

Class-level

E-64: cysteine proteases only Leupeptin: serine + cysteine

Supports cysteine-specific protease attribution; avoids serine protease co-inhibition ambiguity.

Standard biochemical assays; working concentration 1–10 μM.

Evidence Dimension	Stability in Reducing Conditions
Target Compound Data	Stable against reducing reagents (DTT)
Comparator Or Baseline	Leupeptin and antipain: susceptible to degradation by reducing agents (qualitative observation from technical guides)
Quantified Difference	Qualitative stability advantage; E-64 maintains full activity in DTT, while alternatives may lose potency.
Conditions	Stability assessments from vendor technical documentation.

Why This Matters

Procurement of E-64 eliminates the need to reformulate standard protein biochemistry buffers to exclude DTT, reducing protocol complexity and ensuring enzyme targets remain in their native reduced state.

• [1] Carl Roth GmbH. E-64 Product Page. Stability against reducing reagents makes E-64 an excellent alternative to leupeptin or antipain. View Source
• [2] Boehringer Mannheim Proteinase Inhibitors Technical Guide. As referenced in UNT technical report, noting differential inhibitor stabilities. View Source

Validated Covalent Binding Mode at Atomic Resolution: E-64 Complex Structure Provides Predictable Structure-Activity Relationships

The three-dimensional binding mode of E-64-c (a closely related analog) to papain has been determined by X-ray crystallography at 1.9 Å resolution [1]. The structure reveals that the epoxide moiety covalently modifies Cys-25, while the leucyl side chain occupies the S2 subsite and the agmatine group extends toward the S' subsites [2]. This well-characterized binding pose enables rational prediction of structure-activity relationships (SAR) for related epoxysuccinyl derivatives [3]. In contrast, binding modes of reversible peptide inhibitors like leupeptin are less thoroughly defined at atomic resolution for papain, complicating SAR-based optimization. The availability of high-resolution complex structures for E-64/papain facilitates computational docking studies and rational design of novel cysteine protease inhibitors.

Evidence Dimension	Structural Characterization
Target Compound Data	Crystal structure of papain-E-64-c complex at 1.9 Å resolution available
Comparator Or Baseline	Leupeptin: papain-leupeptin complex structure exists but with less extensive SAR characterization; GGYR: no publicly available co-crystal structure with papain
Quantified Difference	E-64 complex provides atomic-level detail of covalent binding; peptide inhibitors lack comparable structural data.
Conditions	X-ray crystallography, 1.9 Å resolution.

Why This Matters

For laboratories engaged in structure-based drug design or inhibitor optimization, E-64's validated binding mode offers a reliable template for molecular modeling and the rational development of new cysteine protease-targeting compounds.

• [1] Matsumoto K, Ohishi H, Inoue M, Hanada K, Ishida T, Kitamura K, Yamamoto D. The importance of Val-157 hydrophobic interaction for papain inhibitory activity of an epoxysuccinyl amino acid derivative. FEBS Lett. 1990; based on crystal structure of papain-E-64-c complex. View Source
• [2] Drenth J, Kalk KH, Swen HM. A comparison between the binding modes of a substrate and inhibitor to papain as observed in complex crystal structures. Biochem Biophys Res Commun. 1990. DOI: 0006291X90912046. View Source
• [3] PDB entry 1BP4. Crystal structure of papain-inhibitor complex. European Bioinformatics Institute. View Source

Papain Inhibitor Applications

Protein Purification with Irreversible Inhibitors

In experiments where cells or lysates undergo wash steps after inhibitor treatment—such as immunoprecipitation, chromatin fractionation, or live-cell imaging with media changes—E-64's irreversible mechanism ensures continued target inactivation. Reversible inhibitors like leupeptin or antipain would dissociate, allowing proteolytic activity to resume and confounding downstream measurements [1]. E-64's cell permeability (established in multiple studies) further supports pre-treatment of intact cells prior to lysis [2].

Cell-Permeable E-64 Derivatives

When analyzing cell or tissue lysates that contain both cysteine and serine proteases, E-64's exclusive cysteine protease selectivity enables unambiguous assignment of proteolytic events to cysteine proteases. In contrast, leupeptin or antipain would inhibit both families, obscuring the true identity of the protease responsible for a given cleavage event . This selectivity is particularly critical in studies of apoptosis, antigen processing, and extracellular matrix remodeling.

Cysteine vs. Serine Protease Discrimination

Many protein extraction and activity assay protocols require DTT or β-mercaptoethanol to prevent oxidation of catalytic cysteine residues. E-64's stability against reducing agents [3] permits its direct inclusion in these buffers without loss of potency, whereas leupeptin and antipain may undergo reductive degradation. This compatibility streamlines workflow and ensures that the target papain or cathepsin remains fully reduced and active for accurate kinetic measurements.

Structure-Activity Relationship (SAR) Studies and Rational Inhibitor Design

For medicinal chemistry programs targeting cysteine proteases, the availability of high-resolution crystal structures of papain in complex with E-64 [4] provides a validated molecular scaffold for virtual screening and docking studies. The well-defined binding pose of the epoxysuccinyl core allows researchers to computationally evaluate modifications to the P1, P2, and P' positions, accelerating lead optimization cycles.

Application

Selection Property

Validation Focus

Protein purification (irreversible inhibition)

Irreversible covalent mechanism; long-duration aqueous stability

Sustained cysteine protease inactivation across multi-step protocols

Intracellular papain-like protease studies

Cell-permeable prodrug (E-64d) or active metabolite (E-64c) with serum-free media requirement

Live-cell target engagement without serum esterase interference

Cysteine vs. serine protease discrimination

Cysteine-specific inhibition (E-64); avoids dual-spectrum inhibitors

Unambiguous attribution of phenotypes to cysteine protease activity

• [1] Carl Roth GmbH. E-64 Product Page. Irreversible inhibition mechanism. View Source
• [2] Carl Roth GmbH. E-64 Product Page. High cell permeability noted. View Source
• [3] Carl Roth GmbH. E-64 Product Page. Stability against reducing reagents. View Source
• [4] Matsumoto K, et al. FEBS Lett. 1990. Crystal structure of papain-E-64-c complex. View Source